Cas no 886371-40-0 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- 2,2,2-trifluoro-1-(2,3,4,5-tetramethylphenyl)ethanone
- 2',3',4',5'-TETRAMETHYL-2,2,2-TRIFLUOROACETOPHENONE
- AB11783
- 2,2,2-Trifluoro-1-(2,3,4,5-tetramethylphenyl)ethan-1-one
- DTXSID40645232
- 886371-40-0
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- Inchi： InChI=1S/C12H13F3O/c1-6-5-10(11(16)12(13,14)15)9(4)8(3)7(6)2/h5H,1-4H3
- InChI Key： UFDHGEQYTVLOSG-UHFFFAOYSA-N
- SMILES： CC1=CC(=C(C(=C1C)C)C)C(=O)C(F)(F)F
Computed Properties
- Exact Mass: 230.09200
- Monoisotopic Mass: 230.09184952g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 4.2
Experimental Properties
- PSA: 17.07000
- LogP: 3.66520
Related Literature
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Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
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Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
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Philjae Kang,Hien Duy Mai,Hyojong Yoo Dalton Trans., 2018,47, 6660-6665
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Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
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5. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
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